Cas no 109364-96-7 (Ethanol, 2-(4-methoxy-2-nitrophenoxy)-)

• Product Name: Ethanol, 2-(4-methoxy-2-nitrophenoxy)-
• CAS No: 109364-96-7
• MF: C₉H₁₁NO₅
• MW: 213.187342882156
• CID: 1188579
• PubChem ID: 13811101
• Update Time: 2025-04-20

Ethanol, 2-(4-methoxy-2-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-(4-methoxy-2-nitrophenoxy)-
• DTXSID50550227
• 2-(4-Methoxy-2-nitrophenoxy)ethan-1-ol
• InChI=1/C9H11NO5/c1-14-7-2-3-9(15-5-4-11)8(6-7)10(12)13/h2-3,6,11H,4-5H2,1H
• AKOS008982930
• SCHEMBL12312149
• 109364-96-7

• Inchi： 1S/C9H11NO5/c1-14-7-2-3-9(15-5-4-11)8(6-7)10(12)13/h2-3,6,11H,4-5H2,1H3
• InChI Key： WLAVZKYXYUGWHW-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=CC(=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 213.06373
• Monoisotopic Mass: 213.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• PSA: 81.83